2-Methoxy-2-(trifluoromethyl)-1,3-dioxolane
Cat. No. B8671383
Key on ui cas rn:
36978-13-9
M. Wt: 172.10 g/mol
InChI Key: PKFNGINRDVLEGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05227500
Procedure details
A mixture of 42.0 g (0.33 mol) of methyl trifluoroacetate, 26.6 g (0.33 mol) of 2-chloroethanol, and 150 mL of dimethylsulfoxide (DMSO) was stirred at 10°-20° while 15.8 g (0.33 mol) of 50% NaH in mineral oil was added portionwise. The resulting mixture was stirred at 20° for 2 h, at 25° for several days, and then poured into 1 L of water. The resulting aqueous layer was extracted with 100 mL of ether. The organic layers were combined, then washed twice with water, dried over CaSO4, and distilled to give 35.6 g (63% yield) of 2-methoxy-2-trifluoromethyl-1,3-dioxolane, b.p. 60°-65° at 3.3 kPa (25 mm), and a residue containing about 4.8 g (7% yield) of by-product 2-(2-chloroethoxy)-2-trifluoromethyl-1,3-dioxolane (estimated by GC).
Yield
63%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:8])([F:7])[C:3]([O:5][CH3:6])=[O:4].Cl[CH2:10][CH2:11][OH:12].CS(C)=O.[H-].[Na+]>O>[CH3:6][O:5][C:3]1([C:2]([F:8])([F:7])[F:1])[O:12][CH2:11][CH2:10][O:4]1 |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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42 g
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|
Type
|
reactant
|
|
Smiles
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FC(C(=O)OC)(F)F
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|
Name
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|
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Quantity
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26.6 g
|
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Type
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reactant
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Smiles
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ClCCO
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Name
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|
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Quantity
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150 mL
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|
Type
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reactant
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|
Smiles
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CS(=O)C
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Step Two
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Name
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|
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Quantity
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15.8 g
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|
Type
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reactant
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|
Smiles
|
[H-].[Na+]
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Step Three
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Name
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|
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Quantity
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1 L
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|
Type
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solvent
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|
Smiles
|
O
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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The resulting mixture was stirred at 20° for 2 h, at 25° for several days
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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was added portionwise
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The resulting aqueous layer was extracted with 100 mL of ether
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WASH
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Type
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WASH
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|
Details
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washed twice with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over CaSO4
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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distilled
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
|
|
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Type
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product
|
|
Smiles
|
COC1(OCCO1)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 35.6 g | |
| YIELD: PERCENTYIELD | 63% | |
| YIELD: CALCULATEDPERCENTYIELD | 62.7% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
